Cas no 670-04-2 (1-2-(trifluoromethyl)phenylpropan-2-amine)

1-2-(trifluoromethyl)phenylpropan-2-amine structure
670-04-2 structure
Product Name:1-2-(trifluoromethyl)phenylpropan-2-amine
CAS No:670-04-2
MF:C10H12F3N
MW:203.204193115234
CID:1715402
PubChem ID:120763
Update Time:2023-11-27

1-2-(trifluoromethyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(trifluoromethyl)phenyl]propan-2-amine
    • 1-[2-(Trifluoromethyl)phenyl]-2-propanamine
    • 1-(2-(Trifluoromethyl)phenyl)-2-aminopropane
    • MB02010
    • 670-04-2
    • K7PI36ZB1I
    • SCHEMBL268390
    • N10876
    • Benzeneethanamine, .alpha.-methyl-2-(trifluoromethyl)-
    • .ALPHA.-METHYL-O-(TRIFLUOROMETHYL)PHENETHYLAMINE
    • MFCD01708016
    • UNII-K7PI36ZB1I
    • 1-(2-(TRIFLUOROMETHYL)PHENYL)PROPAN-2-AMINE
    • Phenethylamine, alpha-methyl-o-trifluoromethyl-
    • 1-(2-trifluoromethylphenyl)-2-aminopropane
    • DTXSID80985821
    • AKOS000158189
    • LS-103691
    • PHENETHYLAMINE, .ALPHA.-METHYL-O-(TRIFLUOROMETHYL)-
    • BRN 2694680
    • alpha-Methyl-o-trifluoromethylphenethylamine
    • Q27282056
    • EN300-150371
    • .ALPHA.-METHYL-O-TRIFLUOROMETHYL-PHENETHYLAMINE
    • 1-2-(trifluoromethyl)phenylpropan-2-amine
    • Inchi: 1S/C10H12F3N/c1-7(14)6-8-4-2-3-5-9(8)10(11,12)13/h2-5,7H,6,14H2,1H3
    • InChI Key: MBSQCJRYAIIWCP-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1CC(C)N)(F)F

Computed Properties

  • Exact Mass: 203.09226
  • Monoisotopic Mass: 203.09218387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

1-2-(trifluoromethyl)phenylpropan-2-amine Pricemore >>

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